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Compound of Interest

Compound Name: Benzamidoxime

Cat. No.: B3150715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of henzamidoxime, a
key chemical intermediate with significant applications in medicinal chemistry and materials
science. Understanding the precise three-dimensional arrangement of atoms within the
benzamidoxime crystal lattice is fundamental to elucidating its chemical properties, reactivity,
and potential biological interactions. This document summarizes key crystallographic data,
details experimental protocols for its synthesis and crystallization, and presents visual
representations of its structural and metabolic relationships.

Crystallographic Data of Benzamidoxime

The crystal structure of benzamidoxime has been determined by single-crystal X-ray
diffraction, revealing a monoclinic system. The key crystallographic parameters are
summarized in the table below, providing a quantitative snapshot of the unit cell and data
collection specifics.[1][2]
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Parameter Value

Chemical Formula C7HsN20
Molecular Weight 136.15 g/mol [3]
Crystal System Monoclinic
Space Group P2i/c

a 12.579 (2) A[1][2]
b 5.053 (1) A[1][2]
c 10.908 (2) A[1][2]
B 90.380 (7)°[1][2]
Volume 693.3 (2) A3[1][2]
z a[1][2]
Temperature 273 (2) K[1][2]
Radiation Mo Ka (A = 0.71073 A)[2]
R-factor 0.051[2]
wR-factor 0.146][2]

In the crystal structure, benzamidoxime molecules are interconnected through intermolecular
N—H---O and O—H---N hydrogen bonds, forming a two-dimensional supramolecular network.
[1][2] The oxime group adopts an E configuration.[1][2] The dihedral angle between the
benzene ring and the amidoxime group is 20.2 (3)°.[1][2]

Experimental Protocols
Synthesis of Benzamidoxime

The synthesis of benzamidoxime can be achieved through the reaction of benzonitrile with
hydroxylamine hydrochloride in the presence of a base.[1][2]
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Procedure: A mixture of benzonitrile (0.33 mol), hydroxylamine hydrochloride (0.33 mol), and
potassium carbonate (0.33 mol) in a solution of ethanol (231 ml) and water (66 ml) is refluxed
for 12 hours.[1][2] After cooling the reaction mixture, the resulting solid is filtered to yield
benzamidoxime.[1][2]

An alternative sonochemical method has also been reported. In this procedure, hydroxylamine
hydrochloride and sodium carbonate are sonicated in water until effervescence ceases.
Benzonitrile and ethanol are then added, and the mixture is sonicated at 55+5°C for 20
minutes.

Crystallization

Single crystals of benzamidoxime suitable for X-ray diffraction can be obtained by the slow
evaporation of an ethanol solution of the synthesized compound.[1][2]

X-ray Data Collection and Structure Refinement

Data for the crystal structure analysis was collected using a Bruker SMART CCD area-detector
diffractometer.[1][2] A multi-scan absorption correction was applied.[1][2] The structure was
solved by direct methods and refined on F2. Hydrogen atoms were positioned geometrically
and refined using a riding model.[1][2]

Visualizing Key Processes

To better illustrate the experimental and metabolic pathways related to benzamidoxime, the
following diagrams have been generated using the DOT language.
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Caption: Experimental workflow for the synthesis, crystallization, and crystal structure analysis

of benzamidoxime.

While benzamidoxime itself is not known to be involved in specific signaling pathways, it is a

metabolite of benzamidine and has been studied for its genotoxic potential.[4] The following

diagram illustrates the metabolic relationship between benzamidine and benzamidoxime.
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Caption: Metabolic pathway of benzamidine to benzamidoxime and its subsequent
transformations.

Biological Relevance and Applications

Benzamidoxime and its derivatives have garnered interest due to their potential biological
activities, including anti-tumor and antimicrobial properties.[5] The genotoxic effects of
benzamidoxime have also been investigated, with studies showing it can induce DNA single-
strand breaks.[4] The metabolic conversion of benzamidine to benzamidoxime is recognized
as a toxication pathway.[4] Furthermore, derivatives of benzamidoxime are being explored as
fungicides for agricultural applications.[6] The structural information presented in this guide is
crucial for the rational design of novel benzamidoxime derivatives with enhanced therapeutic
or industrial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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